2-{2-Methoxy-4-[(propylamino)methyl]phenoxy}ethanol

• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol
• IUPAC Name: 2-[2-methoxy-4-(propylaminomethyl)phenoxy]ethanol
• InChI: InChI=1S/C13H21NO3/c1-3-6-14-10-11-4-5-12(17-8-7-15)13(9-11)16-2/h4-5,9,14-15H,3,6-8,10H2,1-2H3
• InChI Key: BJHAWKBWVPJFNS-UHFFFAOYSA-N
• SMILES: CCCNCC1=CC(=C(C=C1)OCCO)OC

Description

2-{2-Methoxy-4-[(propylamino)methyl]phenoxy}ethanol, commonly known as MPPE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPPE is a colorless liquid that is soluble in water and organic solvents.

Mechanism of Action

MPPE's mechanism of action is not fully understood, but it is believed to act as an antioxidant by scavenging free radicals and inhibiting lipid peroxidation. MPPE has also been shown to modulate the activity of various enzymes and receptors, including acetylcholinesterase and dopamine receptors.
Biochemical and Physiological Effects
Studies have shown that MPPE has various biochemical and physiological effects, including reducing oxidative stress, inhibiting inflammation, and improving cognitive function. MPPE has also been shown to have a protective effect on the liver and kidneys, making it a potential candidate for the treatment of liver and kidney diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPPE in lab experiments is its low toxicity, making it a safe compound to work with. However, MPPE's low solubility in water can make it difficult to work with in aqueous solutions, and its instability at high temperatures can limit its use in certain experiments.

Future Directions

There are several potential future directions for MPPE research. One area of interest is the development of MPPE-based drugs for the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Another potential direction is the use of MPPE in environmental science, particularly in the remediation of contaminated soils and water. Additionally, further research is needed to fully understand MPPE's mechanism of action and its potential applications in various scientific fields.
Conclusion
In conclusion, MPPE is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its antioxidant, anti-inflammatory, and neuroprotective properties make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and its potential applications in various scientific fields.

Synthesis Methods

MPPE can be synthesized through a multi-step process starting with the reaction of 2-methoxyphenol with formaldehyde and propylamine, followed by the reaction of the resulting intermediate with ethylene oxide. The final product is obtained through purification and crystallization techniques.

Scientific Research Applications

MPPE has been extensively studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and environmental science. MPPE has been shown to have antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the treatment of various diseases such as Parkinson's and Alzheimer's.